3-(2-Oxopiperidin-1-yl)benzoic acid

• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• IUPAC Name: 3-(2-oxopiperidin-1-yl)benzoic acid
• InChI: InChI=1S/C12H13NO3/c14-11-6-1-2-7-13(11)10-5-3-4-9(8-10)12(15)16/h3-5,8H,1-2,6-7H2,(H,15,16)
• InChI Key: IIFNLBQLNLNLDS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(=O)C1)C2=CC=CC(=C2)C(=O)O

Description

3-(2-Oxopiperidin-1-yl)benzoic acid is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 3-(2-oxopiperidin-1-yl)benzoate (114 mg) described in a document (J. Med. Chem. 1997, 40, 331.) in THF (3.0 mL)-water (0.5 mL) was added lithium hydroxide monohydrate (61.5 mg). The mixture was stirred at room temperature overnight, and 10% citric acid solution was added. The mixture was extracted with ethyl acetate, and the extract was washed with saturated brine and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure to give the title compound (34.7 mg).